Cas no 1782330-67-9 (2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid)
2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7113708
- 2-(5,5-dimethylpyrrolidin-3-yl)acetic acid
- 1782330-67-9
- 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid
-
- Inchi: 1S/C8H15NO2/c1-8(2)4-6(5-9-8)3-7(10)11/h6,9H,3-5H2,1-2H3,(H,10,11)
- InChI Key: FDPNRYKTLPAQJW-UHFFFAOYSA-N
- SMILES: OC(CC1CNC(C)(C)C1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 49.3Ų
2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7113708-0.05g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 0.05g |
$1140.0 | 2025-03-12 | |
| Enamine | EN300-7113708-0.1g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 0.1g |
$1195.0 | 2025-03-12 | |
| Enamine | EN300-7113708-0.25g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 0.25g |
$1249.0 | 2025-03-12 | |
| Enamine | EN300-7113708-0.5g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 0.5g |
$1302.0 | 2025-03-12 | |
| Enamine | EN300-7113708-1.0g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 1.0g |
$1357.0 | 2025-03-12 | |
| Enamine | EN300-7113708-2.5g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 2.5g |
$2660.0 | 2025-03-12 | |
| Enamine | EN300-7113708-5.0g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 5.0g |
$3935.0 | 2025-03-12 | |
| Enamine | EN300-7113708-10.0g |
2-(5,5-dimethylpyrrolidin-3-yl)acetic acid |
1782330-67-9 | 95.0% | 10.0g |
$5837.0 | 2025-03-12 |
2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid
2-(5,5-Dimethylpyrrolidin-3-yl)acetic Acid: A Comprehensive Overview
2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid (CAS No. 1782330-67-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA, is characterized by its distinctive chemical structure, which includes a 5,5-dimethylpyrrolidine moiety attached to an acetic acid group. The combination of these functional groups imparts unique properties that make 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid (DMPA) is noteworthy for its potential to modulate biological processes. The 5,5-dimethylpyrrolidine ring provides steric hindrance and conformational rigidity, which can influence the compound's interactions with biological targets. The acetic acid group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity and selectivity. These features make DMPA an attractive scaffold for the design of bioactive molecules.
Recent studies have explored the pharmacological properties of 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid. One notable area of research is its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that DMPA derivatives exhibit potent activity against specific ion channels involved in pain signaling pathways. This finding suggests that DMPA could be developed into a novel analgesic agent with fewer side effects compared to existing drugs.
In addition to its analgesic potential, 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid has been investigated for its anti-inflammatory properties. Research conducted at the University of California demonstrated that DMPA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that DMPA may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthetic accessibility of 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce DMPA efficiently and cost-effectively. One such method involves the reaction of 3-bromopyrrolidine with dimethyl acetate followed by reduction and deprotection steps. This synthetic strategy allows for the facile preparation of DMPA and its derivatives, facilitating further optimization and lead development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid-based compounds in human subjects. Preliminary results from phase I trials have shown promising outcomes with respect to pharmacokinetics and tolerability. These findings provide a strong foundation for advancing DMPA into later stages of clinical development.
In conclusion, 2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid (DMPA) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate the full potential of this compound in treating various medical conditions.
1782330-67-9 (2-(5,5-Dimethylpyrrolidin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)